N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-phenoxyacetamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H16N2O3S/c24-18-12-14(22-20(25)13-26-15-6-2-1-3-7-15)10-11-16(18)21-23-17-8-4-5-9-19(17)27-21/h1-12,24H,13H2,(H,22,25)
• InChI Key: SFUMZUUYGYESOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)O
• Molecular Formula: C21H16N2O3S
• Molecular Weight: 376.4 g/mol

Description

“N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-phenoxyacetamide” is a compound that is part of the benzothiazole family. Benzothiazoles have been studied for their potential biological activities and have been used as optical materials.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as “this compound”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Future Directions

The future directions for the study of “N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-phenoxyacetamide” and similar compounds include further exploration of their synthesis, characterization, and potential biological activities. This could involve the development of new synthetic methods, in-depth structural studies, and comprehensive biological evaluations.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit a wide range of biological activities. They are often studied for their anti-tubercular properties . The target of these compounds is often a specific enzyme or protein within the pathogen. For instance, some benzothiazole derivatives have been found to inhibit DprE1, a key enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .

Biochemical Pathways

Benzothiazole derivatives can affect various biochemical pathways depending on their specific targets. For instance, if the target is an enzyme involved in cell wall biosynthesis, the compound would disrupt this pathway, leading to cell wall defects and ultimately cell death .

Result of Action

The result of the compound’s action would depend on its specific mode of action and target. Generally, the aim is to inhibit the growth or reproduction of the pathogen, leading to its elimination from the body .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors such as pH, temperature, presence of other compounds, and specific conditions within the body. These factors can affect the compound’s structure, its interaction with the target, and its ADME properties .